Cas no 5967-84-0 (Theophylline monohydrate)

Theophylline monohydrate is a xanthine derivative with the chemical formula C₇H₈N₄O₂·H₂O, commonly used as a bronchodilator in respiratory therapeutics. Its monohydrate form enhances stability and solubility, making it suitable for pharmaceutical formulations. The compound acts as a nonselective phosphodiesterase inhibitor, promoting smooth muscle relaxation in the airways and improving ventilation. It also exhibits mild anti-inflammatory and immunomodulatory effects. Theophylline monohydrate is favored for its predictable pharmacokinetics and established efficacy in managing chronic obstructive pulmonary disease (COPD) and asthma. Its crystalline structure ensures consistent purity, while its compatibility with excipients allows for versatile dosage forms, including tablets and extended-release formulations. Proper monitoring of serum levels is recommended due to its narrow therapeutic index.
Theophylline monohydrate structure
Theophylline monohydrate structure
Product Name:Theophylline monohydrate
CAS No:5967-84-0
MF:C7H10N4O3
MW:198.179300785065
MDL:MFCD00151659
CID:46294
PubChem ID:91268
Update Time:2025-05-28

Theophylline monohydrate Chemical and Physical Properties

Names and Identifiers

    • Theophylline monohydrate
    • Theophylline hydrous
    • Theophyline monohydrate
    • 1,3-Dimethylxanthine monohydrate
    • 1,3-Dimethyl-7H-purine-2,6-dione hydrate
    • HY-B0809A
    • Theophylline hydrate
    • FT-0694001
    • 1,3-Dimethyl-1H-purine-2,6(3H,7H)-dione hydrate
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-, monohydrate
    • DIPROPHYLLINE IMPURITY B [EP IMPURITY]
    • Prestwick_1055
    • AC-12160
    • THEOPHYLLINE [EP IMPURITY]
    • DICURIN PROCAINE COMPONENT THEOPHYLLINE
    • AC-33575
    • THEOPHYLLINE 0.16% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • 1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione hydrate
    • Quibron Plus
    • Theophylline (monohydrate)
    • CS-0013828
    • 1,3-Dimethyl-1H-purine-2,6(3H,7H)-dionehydrate
    • Theophylline [USP]
    • SCHEMBL387338
    • SR-01000075195-6
    • Theophyllinemonohydrate
    • THEOPHYLLINE 0.08% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • THEOPHYLLINE [INCI]
    • CAFFEINE MONOHYDRATE IMPURITY A [EP IMPURITY]
    • 5967-84-0 (hydrate)
    • Theophylline [USP:BAN:JAN]
    • THEOPHYLLINE [IARC]
    • THEOPHYLLINE AND DEXTROSE 5% IN PLASTIC CONTAINER
    • Theo-24
    • THEOPHYLLINE [ORANGE BOOK]
    • AKOS015960702
    • Theophylline (USP)
    • MERSALYL-THEOPHYLLINE COMPONENT THEOPHYLLINE
    • THEOPHYLLINE COMPONENT OF DICURIN PROCAINE
    • Theo-Sav
    • THEOPHYLLINE [JAN]
    • Q47495785
    • Quibron
    • 1,3-dimethyl-7H-purine-2,6-dione;hydrate
    • Accurbron (TN)
    • HMS2097P07
    • THEOPHYLLINE 0.2% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • THEOCLEAR L.A.-260
    • THEOPHYLLINE IN DEXTROSE 5% IN PLASTIC CONTAINER
    • THEOPHYLLINE MONOHYDRATE [EP MONOGRAPH]
    • 5967-84-0
    • Theolair-SR
    • THEOPHYLLINE [VANDF]
    • CAFFEINE IMPURITY A [EP IMPURITY]
    • THEOPHYLLINE [USP MONOGRAPH]
    • MFCD00151659
    • THEOPHYLLINE [II]
    • THEOCLEAR-100
    • D06103
    • THEOPHYLLINE 0.32% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • AEROLATE JR
    • NSC 757346
    • CAS-5967-84-0
    • HMS3714P07
    • C137DTR5RG
    • UNII-C137DTR5RG
    • THEOPHYLLINE 0.04% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • THEOPHYLLINE MONOHYDRATE [WHO-DD]
    • NCGC00017052-01
    • DTXSID40208361
    • CCG-220873
    • THEOPHYLLINE 0.4% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • CHEMBL1355736
    • HMS1570P07
    • DA-58518
    • Dimethylxanthine
    • TS-07743
    • austyn hydrate
    • INQSMEFCAIHTJG-UHFFFAOYSA-N
    • MDL： MFCD00151659
    • Inchi： 1S/C7H8N4O2.H2O/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;/h3H,1-2H3,(H,8,9);1H2
    • InChI Key： INQSMEFCAIHTJG-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=CN2)N(C)C(N1C)=O.O
    • BRN： 13463

Computed Properties

  • Exact Mass: 198.07500
  • Monoisotopic Mass: 198.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.3A^2
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 270-274°C
  • Boiling Point: 454.1ºC at 760 mmHg
  • Flash Point: 454.1 °C at 760 mmHg
  • Water Partition Coefficient: Soluble in water (8 g/L at 20°C).
  • PSA: 81.91000
  • LogP: -1.10400
  • Solubility: Not determined
  • Merck: 14,9285

Theophylline monohydrate Security Information

  • Signal Word：Warning
  • Hazardous Material transportation number：2811
  • Hazard Category Code： 23/24/25
  • Safety Instruction： S22-S36/37/39
  • RTECS：XH3850000
  • Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
  • Safety Term：S22-S36/37/39
  • Risk Phrases：R23/24/25
  • HazardClass：6.1
  • TSCA：Yes

Theophylline monohydrate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Theophylline monohydrate Pricemore >>

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Theophylline monohydrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5967-84-0)Theophylline monohydrate
Order Number:A1210613
Stock Status:in Stock
Quantity:500mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):198.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5967-84-0)Theophylline monohydrate
A1210613
Purity:99%
Quantity:500mg
Price ($):198.0
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